Cas no 1443348-12-6 ((4-chloro-3-fluorophenyl)-(1,3-thiazol-2-yl)methanone)

• Product Name: (4-chloro-3-fluorophenyl)-(1,3-thiazol-2-yl)methanone
• CAS No: 1443348-12-6
• MF: C₁₀H₅ClFNOS
• MW: 241.669203519821
• MDL: MFCD22373485
• CID: 5190092
• Update Time: 2026-03-05

(4-chloro-3-fluorophenyl)-(1,3-thiazol-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-chloro-3-fluorophenyl)-(1,3-thiazol-2-yl)methanone

• MDL： MFCD22373485
• Inchi： 1S/C10H5ClFNOS/c11-7-2-1-6(5-8(7)12)9(14)10-13-3-4-15-10/h1-5H
• InChI Key： NWQCLNLDPSOZBJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C(F)=C1)(C1=NC=CS1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (4-chloro-3-fluorophenyl)-(1,3-thiazol-2-yl)methanone

Professional Introduction to (4-chloro-3-fluorophenyl)-(1,3-thiazol-2-yl)methanone (CAS No. 1443348-12-6)

(4-chloro-3-fluorophenyl)-(1,3-thiazol-2-yl)methanone is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1443348-12-6, represents a unique structural motif that combines a chloro-substituted fluorophenyl ring with a thiazole moiety linked through a methanone group. Such structural features make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The< strong>fluorophenyl component of this molecule is particularly noteworthy due to its ability to modulate the electronic properties and metabolic stability of attached pharmacophores. The presence of both chlorine and fluorine substituents on the aromatic ring introduces additional layers of chemical reactivity, enabling diverse functionalization strategies. These attributes have positioned this compound as an intriguing scaffold for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on heterocyclic compounds, particularly those incorporating thiazole rings, due to their wide-ranging biological activities. The< strong>thiazole core is well-documented for its role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer effects. The methanone linkage between the thiazole and the fluorophenyl ring not only enhances the molecular complexity but also provides a versatile platform for further derivatization.

One of the most compelling aspects of (4-chloro-3-fluorophenyl)-(1,3-thiazol-2-yl)methanone is its potential as a building block for more complex molecules. The combination of electron-withdrawing and electron-donating groups on the aromatic system can be strategically exploited to fine-tune interactions with biological targets. This flexibility has made it a subject of interest in high-throughput screening campaigns and rational drug design approaches.

The< strong>CAS number 1443348-12-6 serves as a critical identifier for this compound, facilitating its tracking in scientific literature and commercial databases. Its unique molecular structure has prompted investigations into its synthetic pathways, which are essential for scalable production and modifications. Researchers have explored various synthetic routes, including cross-coupling reactions and condensation processes, to access derivatives with tailored properties.

Recent advancements in computational chemistry have further enhanced the utility of (4-chloro-3-fluorophenyl)-(1,3-thiazol-2-yl)methanone. Molecular modeling studies have provided insights into its binding modes with potential targets, such as enzymes and receptors involved in disease pathways. These simulations have guided experimental efforts by predicting optimal modifications to improve affinity and selectivity.

The pharmaceutical industry has shown particular interest in this compound due to its structural novelty and demonstrated biological relevance. Preclinical studies have begun to explore its efficacy in models of inflammation and cancer, with promising preliminary results. The< strong>fluorophenyl moiety's contribution to metabolic stability has been highlighted as a key factor in enhancing bioavailability.

In addition to its therapeutic potential, this compound has found applications in materials science. Its ability to form stable complexes with metal ions has been exploited in the development of luminescent probes for biochemical assays. Such applications underscore the versatility of< strong>(4-chloro-3-fluorophenyl)-(1,3-thiazol-2-yl)methanone, extending beyond traditional pharmaceutical uses.

The synthesis of< strong>CAS no 1443348-12-6-based derivatives continues to be an active area of research. Innovations in synthetic methodologies have enabled the preparation of increasingly complex analogs, each designed to probe specific biological functions. Techniques such as palladium-catalyzed coupling reactions and organometallic chemistry have been instrumental in expanding the chemical space accessible through this scaffold.

Evaluation of< strong>(4-chloro-3-fluorophenyl)-(1,3-thiazol-2-yl)methanone's pharmacokinetic properties has revealed interesting trends that inform drug development strategies. Studies indicate that modifications at the methanone linkage can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. This knowledge is crucial for optimizing lead compounds before advancing them into clinical trials.

The integration of machine learning algorithms into drug discovery pipelines has also contributed to the study of this compound. Predictive models have been developed to identify promising derivatives based on structural features correlated with biological activity. These computational tools complement traditional experimental approaches by accelerating the identification of high-value candidates.

The future prospects for< strong>CAS no 1443348-12-6-related compounds remain bright, with ongoing efforts focused on expanding their therapeutic applications. Collaborative initiatives between academic researchers and industry partners are expected to yield novel treatments targeting unmet medical needs. The continued exploration of its derivatives will likely uncover additional mechanisms through which these molecules can modulate disease processes.